5-Bromo-2-(4-isopropylphenoxy)aniline

• IUPAC Name: 5-bromo-2-(4-propan-2-ylphenoxy)aniline
• InChI: InChI=1S/C15H16BrNO/c1-10(2)11-3-6-13(7-4-11)18-15-8-5-12(16)9-14(15)17/h3-10H,17H2,1-2H3
• InChI Key: MITKRIRHKGKYIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OC2=C(C=C(C=C2)Br)N
• Molecular Formula: C15H16BrNO
• Molecular Weight: 306.20 g/mol

Description

5-Bromo-2-(4-isopropylphenoxy)aniline is a biochemical used for proteomics research. It has a molecular formula of C15H16BrNO and a molecular weight of 306.20.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-(4-isopropylphenoxy)aniline consists of a bromine atom (Br), an isopropyl group (C3H7), a phenol group (C6H5OH), and an aniline group (C6H5NH2). The isopropyl group and the phenol group are attached to the aniline group via an oxygen atom.

Physical And Chemical Properties Analysis

5-Bromo-2-(4-isopropylphenoxy)aniline has a molecular weight of 306.20. Additional physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

• Synthesis of Fluorescent Polymeric Films :

  • Research by Buruianǎ et al. (2005) involved synthesizing o-hydroxy Schiff bases, including derivatives of aniline, for creating polymeric films with fluorescent properties. These films exhibited a unique photochromic mechanism and fluorescent characteristics due to the excited state intramolecular proton-transfer process (Buruianǎ et al., 2005).

• Bromination of Aniline Derivatives :

  • Churakov et al. (1994) and Onaka et al. (1984) explored the bromination of aniline derivatives, providing insights into chemical reactions and potential applications in synthesizing new compounds. These studies contribute to understanding the manipulation of aniline derivatives for various chemical processes (Churakov et al., 1994); (Onaka et al., 1984).

• Synthesis and Characterization of Novel Compounds :

  • Studies by Ito et al. (2002) and Zhou Yi-feng (2010) involved the synthesis and characterization of novel compounds derived from aniline, showcasing the potential of aniline derivatives in creating unique materials with specific properties (Ito et al., 2002); (Zhou Yi-feng, 2010).

• Electrochemical Applications :

  • Shahhosseini et al. (2016) explored the electrochemical synthesis of polymers based on aniline derivatives in aqueous solutions. These polymers were used as efficient counter electrodes in dye-sensitized solar cells, demonstrating their potential in renewable energy applications (Shahhosseini et al., 2016).

• Vibrational Spectroscopy :

  • Ramalingam et al. (2010) conducted a study involving FTIR and FTRaman spectroscopy of bromo-methyl aniline molecules. This research contributes to understanding the molecular vibrations and structures of such compounds, crucial for various analytical applications (Ramalingam et al., 2010).

Future Directions

The future directions of 5-Bromo-2-(4-isopropylphenoxy)aniline are not specified in the search results. As a biochemical used for proteomics research, it may continue to be used in the study of proteins.